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Compound of Interest

Compound Name: MLS000545091

Cat. No.: B1676673 Get Quote

For researchers, scientists, and drug development professionals handling MLS000545091, a

known inhibitor of human 15-lipoxygenase-2 (h15-LOX-2), adherence to proper disposal and

safety protocols is paramount. This document provides a comprehensive guide to the essential,

immediate safety and logistical information for the operational and disposal plans of

MLS000545091.

Chemical Identification and Hazard Assessment
While a specific Safety Data Sheet (SDS) for MLS000545091 is not publicly available,

information can be inferred from its chemical class, N-phenylbenzamide derivatives, and

general laboratory chemical safety guidelines.

Identifier Value

Compound Name MLS000545091

Chemical Class N-phenylbenzamide derivative

Known Target Human 15-lipoxygenase-2 (h15-LOX-2)[1]

Inferred Hazards

Based on related compounds like 3-Nitro-N-

phenylbenzamide, potential hazards may

include skin and eye irritation.[2] N-

Phenylbenzamidine is harmful if swallowed and

very toxic to aquatic life[3].
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Personal Protective Equipment (PPE):

Equipment Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator

may be necessary.

Proper Disposal Procedures
As MLS000545091 is a synthetic chemical compound, it must be disposed of as hazardous

chemical waste. Do not dispose of it down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Segregation: Keep MLS000545091 waste separate from other chemical waste streams to

avoid incompatible reactions.

Containerization:

Solid Waste: Collect in a clearly labeled, sealed container. The original manufacturer's

container is suitable if available.

Liquid Waste (Solutions): Collect in a compatible, leak-proof container with a secure cap.

Ensure the container is properly labeled with the full chemical name and approximate

concentration.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "MLS000545091".

Storage: Store the waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.
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Arrangement for Pickup: Contact your institution's Environmental Health and Safety (EHS)

office to schedule a pickup for hazardous waste. Follow all institutional and local regulations

for waste disposal.

Experimental Workflow for Handling
The following workflow outlines the key steps for safely handling MLS000545091 in a

laboratory setting.
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A brief, descriptive caption for the diagram above.
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15-Lipoxygenase-2 (15-LOX-2) Signaling Pathway
MLS000545091 is an inhibitor of 15-LOX-2, an enzyme involved in the metabolism of

arachidonic acid. This pathway leads to the production of bioactive lipids that play a role in

inflammation.[4][5]

The enzyme 15-LOX-2 converts arachidonic acid into 15-hydroperoxyeicosatetraenoic acid

(15-HpETE), which is then rapidly reduced to 15-hydroxyeicosatetraenoic acid (15-HETE).[6][7]

[8] These molecules can have various biological effects, including roles in inflammation and

angiogenesis.[7][8] By inhibiting 15-LOX-2, MLS000545091 blocks the production of these

downstream signaling molecules.

Arachidonic Acid Metabolism via 15-LOX-2 Inhibition

Arachidonic Acid

15-Lipoxygenase-2 (15-LOX-2)

Substrate

15-HpETE

Catalyzes conversion

15-HETE

Rapidly reduced

Biological Effects
(e.g., Inflammation, Angiogenesis)

MLS000545091

Inhibits

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1676673?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3012140/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5710736/
https://en.wikipedia.org/wiki/15-Hydroxyeicosatetraenoic_acid
https://www.researchgate.net/publication/221980025_Effect_of_15-lipoxygenase_metabolites_on_angiogenesis_15S-HPETE_is_angiostatic_and_15S-HETE_is_angiogenic
https://pubmed.ncbi.nlm.nih.gov/22450700/
https://www.researchgate.net/publication/221980025_Effect_of_15-lipoxygenase_metabolites_on_angiogenesis_15S-HPETE_is_angiostatic_and_15S-HETE_is_angiogenic
https://pubmed.ncbi.nlm.nih.gov/22450700/
https://www.benchchem.com/product/b1676673?utm_src=pdf-body
https://www.benchchem.com/product/b1676673?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A brief, descriptive caption for the diagram above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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